Cas no 1251698-87-9 (N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide)

• Product Name: N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide
• CAS No: 1251698-87-9
• MF: C₂₆H₂₆N₂O₄S
• MW: 462.560645580292
• CID: 5434483
• PubChem ID: 49673984
• Update Time: 2025-06-12

N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1251698-87-9
• N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide
• N-(4-ethoxyphenyl)-N-((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)benzenesulfonamide
• BRD-K48136725-001-01-3
• F3222-5617
• N-(4-ethoxyphenyl)-N-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl]benzenesulfonamide
• AKOS021797099
• N-{2-[1-(4-methylbenzoyl)piperidin-4-yl]ethyl}-5-(2-thienyl)isoxazole-3-carboxamide
• N-(4-Ethoxyphenyl)-N-[[5-methyl-2-(4-methylphenyl)-4-oxazolyl]methyl]benzenesulfonamide

• Inchi： 1S/C26H26N2O4S/c1-4-31-23-16-14-22(15-17-23)28(33(29,30)24-8-6-5-7-9-24)18-25-20(3)32-26(27-25)21-12-10-19(2)11-13-21/h5-17H,4,18H2,1-3H3
• InChI Key： XGBBTNZCWKQZFB-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=CC=C(OCC)C=C2)CC2=C(C)OC(C3=CC=C(C)C=C3)=N2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 462.16132849g/mol
• Monoisotopic Mass: 462.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 81Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 649.5±65.0 °C(Predicted)
• pka: 0.13±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide

N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide (CAS No. 1251698-87-9): A Comprehensive Overview

N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide (CAS No. 1251698-87-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the sulfonamide class and features a unique structural arrangement that includes an ethoxyphenyl group, a methyl-substituted oxazole ring, and a benzenesulfonamide moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The sulfonamide functional group is well-known for its broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. In the context of N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide, the sulfonamide moiety plays a crucial role in modulating its interactions with biological targets. Recent studies have highlighted the importance of this functional group in enhancing the compound's selectivity and potency.

The ethoxyphenyl group is another key structural feature of this compound. Ethoxy groups are known to increase the lipophilicity of molecules, which can enhance their ability to cross cell membranes and reach intracellular targets. This property is particularly advantageous in drug design, as it can improve the bioavailability and efficacy of the compound. Additionally, the presence of an ethoxy group can influence the compound's solubility and stability, which are critical factors in pharmaceutical development.

The methyl-substituted oxazole ring is a distinctive element of N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide. Oxazoles are heterocyclic compounds that exhibit a range of biological activities, including anti-inflammatory and antitumor effects. The introduction of a methyl group at the 5-position of the oxazole ring can further modulate these activities by altering the electronic properties and steric hindrance of the molecule. This modification has been shown to enhance the compound's binding affinity to specific receptors and enzymes.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide. These studies have revealed that the compound's unique structural arrangement allows it to interact with multiple biological targets simultaneously, making it a promising candidate for multi-target drug design. For instance, computational docking experiments have demonstrated that N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide can bind to both G protein-coupled receptors (GPCRs) and nuclear receptors with high affinity.

In addition to its potential therapeutic applications, N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide has been extensively studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles. It has good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate. Furthermore, toxicological evaluations have indicated that N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide has low toxicity at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-ethoxyphenyl)-N-{[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide in various disease models. Early results from phase I trials have been promising, with the compound demonstrating significant therapeutic effects in patients with inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The compound's ability to modulate multiple inflammatory pathways simultaneously may offer a more comprehensive treatment approach compared to existing therapies.

Moreover, ongoing research is exploring the potential of N-(4.ethoxyphenyl).N.{[5.methyl.2.(4.methylphenyL).1.3.oxazol.4.yl]methylene}benzene.sulfonamide as an antitumor agent. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The compound's multi-target profile may also make it effective against drug-resistant tumors.

In conclusion, N-(4.ethoxyphenyL).N.{[5.methyL).2.(4.methyL.phenyL).1.3.ozaZoL.-.-.-.-.-.-.-.-.-.-.-.-.-.-..-.--..--..--..--..--..--..--..--..--..--..--..--..--..--..--..--..-.---.--.--.--.--.--.--.--.--.--.--.--.--.--.--.--.--...---...---...---...---...---...---...---...---...---...---...---...---...---...---...---...---...---...---...---...---...---....----....----....----....----....----....----....----